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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the monomer [2-

(methacryloyloxy)ethyl] trimethylammonium chloride (METAC). It details its chemical structure,

physicochemical properties, experimental protocols for its polymerization, and its mechanism of

action in antimicrobial applications.

Core Concepts: The METAC Monomer Structure
[2-(Methacryloyloxy)ethyl] trimethylammonium chloride, commonly known as METAC, is a

quaternary ammonium salt of a methacrylate monomer. Its chemical structure is characterized

by three key functional components: a polymerizable methacrylate group, a flexible ethylene

spacer, and a permanently cationic trimethylammonium group.[1] This unique architecture

makes METAC a versatile building block in polymer chemistry, particularly for the synthesis of

cationic polymers with a wide range of applications, including as flocculants, in gene delivery,

and as antimicrobial agents.

The molecular formula for METAC is C₉H₁₈ClNO₂.[1][2] The presence of the methacrylate

group allows it to readily undergo free-radical polymerization, either alone to form poly(METAC)

or with other monomers to create copolymers with tailored properties.[3] The quaternary
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ammonium group imparts a permanent positive charge, which is crucial for its electrostatic

interactions with negatively charged surfaces and biomolecules.

Quantitative Data Summary
The following table summarizes the key physicochemical properties of the METAC monomer.

Property Value References

Chemical Name
[2-(Methacryloyloxy)ethyl]

trimethylammonium chloride
[1][2][4]

Synonyms METAC, MAETAC, TMAEMC [1][2]

CAS Number 5039-78-1 [1][2]

Molecular Formula C₉H₁₈ClNO₂ [1][2][5]

Molecular Weight 207.70 g/mol [1][2][5]

Appearance Colorless to yellowish liquid [1]

Melting Point -25 °C [5]

Boiling Point >100 °C [5]

Density 1.105 g/mL at 25 °C [5]

Refractive Index n20/D 1.469 [5]

Viscosity 50 cP at 23 °C

Solubility Soluble in water [5]

Stability

Stable, but may undergo

spontaneous polymerization.

Incompatible with steel, rust,

reducing agents, heavy metal

salts, carbon dioxide, and

oxidizing agents.

[5]

Experimental Protocols
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General Protocol for Free-Radical Solution
Polymerization of METAC
This protocol describes a general method for the homopolymerization of METAC in a solution

using a free-radical initiator.

Materials:

[2-(Methacryloyloxy)ethyl] trimethylammonium chloride (METAC) monomer

Solvent (e.g., deionized water, methanol, or a mixture)

Free-radical initiator (e.g., 2,2'-Azobis(2-methylpropionamidine) dihydrochloride (V-50) for

aqueous solutions, or Azobisisobutyronitrile (AIBN) for organic solvents)

Round-bottom flask equipped with a magnetic stir bar, condenser, and nitrogen inlet

Heating mantle or oil bath

Precipitating solvent (e.g., acetone or ethanol)

Filtration apparatus

Vacuum oven

Procedure:

Monomer and Solvent Preparation: In a round-bottom flask, dissolve the desired amount of

METAC monomer in the chosen solvent. The concentration can be varied to control the

polymerization rate and final polymer molecular weight.

Inert Atmosphere: Purge the solution with an inert gas, such as nitrogen or argon, for at least

30 minutes to remove dissolved oxygen, which can inhibit free-radical polymerization.

Initiator Addition: Dissolve the free-radical initiator in a small amount of the solvent and add it

to the reaction flask. The amount of initiator will influence the molecular weight of the

resulting polymer.
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Polymerization Reaction: Heat the reaction mixture to the desired temperature (typically 60-

80 °C for AIBN or V-50) under a continuous flow of inert gas. Allow the polymerization to

proceed for a predetermined time (e.g., 4-24 hours). The solution will become more viscous

as the polymer forms.

Polymer Precipitation: After the reaction is complete, cool the flask to room temperature.

Precipitate the polymer by slowly adding the reaction mixture to a stirred excess of a non-

solvent (e.g., acetone).

Purification: Collect the precipitated polymer by filtration. Wash the polymer multiple times

with the precipitating solvent to remove any unreacted monomer and initiator.

Drying: Dry the purified poly(METAC) in a vacuum oven at a moderate temperature (e.g., 40-

50 °C) until a constant weight is achieved.

Analysis of Residual METAC Monomer by Gas
Chromatography (GC)
This protocol outlines a general approach for quantifying unreacted METAC monomer in a

polymer sample.

Materials:

Polymer sample

Appropriate solvent for dissolving the polymer and extracting the monomer

Internal standard

Gas chromatograph with a Flame Ionization Detector (GC-FID) or Mass Spectrometer (GC-

MS)

Appropriate GC column

Procedure:
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Sample Preparation: Accurately weigh a known amount of the polymer sample and dissolve

it in a suitable solvent. Add a known amount of an internal standard.

Extraction (if necessary): If the polymer is not fully soluble, the residual monomer may need

to be extracted using a suitable solvent.

Calibration: Prepare a series of standard solutions of METAC of known concentrations in the

same solvent, each containing the same concentration of the internal standard.

GC Analysis: Inject the prepared sample and standard solutions into the GC. The GC

conditions (e.g., inlet temperature, oven temperature program, carrier gas flow rate) should

be optimized for the separation of METAC and the internal standard.

Quantification: Create a calibration curve by plotting the ratio of the peak area of METAC to

the peak area of the internal standard against the concentration of the METAC standards.

Use this calibration curve to determine the concentration of residual METAC in the polymer

sample.

Visualizations
Free-Radical Polymerization of METAC
The following diagram illustrates the fundamental steps of the free-radical polymerization of

METAC.
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A schematic of the free-radical polymerization of METAC.

Antimicrobial "Contact-Killing" Mechanism of
Poly(METAC)
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The diagram below depicts the proposed mechanism by which poly(METAC) surfaces exert

their antimicrobial activity.
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The "contact-killing" mechanism of a poly(METAC) surface.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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